Cas no 1352518-80-9 (4-Methyl-6-pyrrolidin-1-yl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde)

• Product Name: 4-Methyl-6-pyrrolidin-1-yl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde
• CAS No: 1352518-80-9
• MF: C₁₆H₂₃N₃O
• MW: 273.37332367897
• CID: 5208281
• Update Time: 2025-10-30

4-Methyl-6-pyrrolidin-1-yl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-6-pyrrolidin-1-yl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde

• Inchi： 1S/C16H23N3O/c1-13-10-16(18-7-4-5-8-18)17-11-14(13)15-6-2-3-9-19(15)12-20/h10-12,15H,2-9H2,1H3
• InChI Key： OZYUFBHIOHUWKQ-UHFFFAOYSA-N
• SMILES： N1(C=O)CCCCC1C1=C(C)C=C(N2CCCC2)N=C1

Additional information on 4-Methyl-6-pyrrolidin-1-yl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde

4-Methyl-6-pyrrolidin-1-yl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde: A Comprehensive Overview

The compound 4-Methyl-6-pyrrolidin-1-yl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde (CAS No. 1352518-80-9) is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of bipyridine derivatives, which have been extensively studied due to their unique electronic properties and applications in coordination chemistry. The structure of this compound is characterized by a bipyridine skeleton with a pyrrolidine substituent and a methyl group at specific positions, along with a carbaldehyde functional group. These structural features make it highly versatile for use in catalysis, sensing, and electronic materials.

Recent studies have highlighted the importance of bipyridine derivatives in the development of metal-free catalysts for organic synthesis. The presence of the pyrrolidine group in this compound introduces steric hindrance and enhances the stability of the molecule under harsh reaction conditions. Additionally, the carbaldehyde group provides a platform for further functionalization, enabling the creation of hybrid materials with tailored properties. Researchers have also explored the use of this compound in the synthesis of metal-organic frameworks (MOFs), where its ability to coordinate with metal ions makes it an ideal building block.

In terms of application, 4-Methyl-6-pyrrolidin-1-yl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde has shown promise in the field of electrochemistry. Its ability to act as a redox-active ligand has been leveraged in the development of advanced batteries and supercapacitors. Recent advancements in this area have demonstrated that incorporating this compound into electrode materials can significantly improve energy storage efficiency and cycle stability. Furthermore, its role as a precursor for conducting polymers has opened new avenues for flexible electronics and wearable devices.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the bipyridine skeleton. The introduction of the pyrrolidine group and the methyl group requires precise control over reaction conditions to ensure high yields and purity. Researchers have optimized these steps by employing green chemistry principles, such as using solvent-free conditions and recyclable catalysts. These advancements not only enhance the sustainability of the synthesis process but also make the compound more accessible for large-scale applications.

From a pharmacological perspective, 4-Methyl-6-pyrrolidin-1-yl... has been investigated for its potential as a drug delivery agent. Its ability to form stable complexes with bioactive molecules makes it an attractive candidate for targeted drug delivery systems. Recent studies have focused on its use in encapsulating anticancer drugs, where its biocompatibility and controlled release properties have shown significant promise.

In conclusion, 4-Methyl-6-pyrrolidin... (CAS No. 1352518...) is a multifaceted compound with applications spanning from materials science to pharmacology. Its unique structure and functional groups make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic research and industrial applications.